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Cat. No.: B8228619 Get Quote

Introduction
HBC599 is a benzylidene-cyanophenyl (HBC) analog that functions as a non-fluorescent dye

until it binds to the Pepper RNA aptamer.[1] This interaction induces a conformational change

that results in a highly fluorescent complex, enabling the visualization of RNA dynamics in living

cells.[1][2] Accurate and consistent preparation of HBC599 stock solutions is critical for reliable

and reproducible experimental outcomes in RNA imaging and other applications. Dimethyl

sulfoxide (DMSO) is the recommended solvent for preparing HBC599 stock solutions due to its

high solubilizing capacity for this compound.[1]

This document provides a detailed protocol for the preparation, handling, and storage of

HBC599 stock solutions in DMSO, intended for researchers, scientists, and drug development

professionals.
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Property Value Reference

Molecular Formula C₂₁H₁₇N₃OS [1]

Molecular Weight 359.44 g/mol [1]

Appearance Solid (powder) [3]

Target
Fluorescent Dye for Pepper

RNA Aptamer
[1]

Solubility
Solvent Concentration Molarity

DMSO ≥ 25 mg/mL 69.55 mM

Note: "≥" indicates that the compound is soluble at this concentration, but the saturation point is

not known.[1]

Stock Solution Preparation Guide
The following table provides the required volume of DMSO to prepare stock solutions of various

concentrations from different masses of solid HBC599.[1]

Mass of HBC599
1 mM Stock
Solution

5 mM Stock
Solution

10 mM Stock
Solution

1 mg 2.7821 mL 0.5564 mL 0.2782 mL

5 mg 13.9105 mL 2.7821 mL 1.3911 mL

10 mg 27.8211 mL 5.5642 mL 2.7821 mL
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Anhydrous Dimethyl Sulfoxide (DMSO), ≥99.9% purity, sterile-filtered

Sterile, nuclease-free microcentrifuge tubes (e.g., 1.5 mL or 2.0 mL)

Calibrated micropipettes and sterile, nuclease-free pipette tips

Analytical balance (readable to at least 0.1 mg)

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Protocol for Preparing a 10 mM HBC599 Stock Solution
Preparation: In a sterile environment, such as a biosafety cabinet, allow the HBC599 vial and

anhydrous DMSO to equilibrate to room temperature. This minimizes moisture condensation,

as DMSO is hygroscopic.[4][5]

Weighing: Tare a sterile microcentrifuge tube on an analytical balance. Carefully weigh the

desired amount of HBC599 powder (e.g., 1 mg) into the tube.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the microcentrifuge tube containing the HBC599 powder. For 1 mg of HBC599 to

make a 10 mM stock solution, add 278.2 µL of DMSO.

Dissolution: Close the tube tightly and vortex the solution for 30-60 seconds to facilitate the

dissolution of the HBC599 powder.[3] Visually inspect the solution to ensure that all solid has

dissolved. If necessary, gentle warming or sonication can be used to aid dissolution,

provided the compound is not heat-sensitive.[3]

Storage: Once the HBC599 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile, nuclease-free microcentrifuge tubes. This is crucial to avoid

repeated freeze-thaw cycles which can degrade the compound and introduce moisture.[4][6]

Labeling and Long-Term Storage: Clearly label each aliquot with the compound name,

concentration, date of preparation, and solvent. Store the aliquots at -20°C for short- to

medium-term storage (up to 3 months) or at -80°C for long-term storage.[3][6]
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Protocol for Use in Cell Culture
Thawing: When ready to use, thaw a single aliquot of the HBC599 stock solution at room

temperature.

Dilution: Dilute the stock solution to the desired working concentration in your cell culture

medium. For example, to achieve a final concentration of 1 µM in the cell culture medium,

you would perform a 1:10,000 dilution of a 10 mM stock solution. It is recommended to

perform serial dilutions.

Solvent Control: To account for any potential effects of the solvent on the cells, a vehicle

control should be included in your experiments. This control should contain the same final

concentration of DMSO as the experimental samples (typically <0.5%).[6]

Application: Add the diluted HBC599 to your cells expressing the Pepper RNA aptamer and

incubate for the desired period before imaging.
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HBC599 Mechanism of Action

HBC599 (Non-fluorescent)

HBC599-Pepper Complex (Fluorescent)

Binds to

Pepper RNA Aptamer

Binds to

Emitted Fluorescence

Excitation Light
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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